3/'-O-(5/'-dimethoxytritylthymidyl)-5/'-O-(3/'-camphanoylthymidyl)-O-methyl phosphite
3/'-O-(5/'-dimethoxytritylthymidyl)-5/'-O-(3/'-camphanoylthymidyl)-O-methyl phosphite
Brand Name:
Vulcanchem
CAS No.:
144674-88-4
VCID:
VC0123098
InChI:
InChI=1S/C52H59N4O16P/c1-30-26-55(47(61)53-43(30)57)41-24-37(70-46(60)51-23-22-50(5,45(59)71-51)49(51,3)4)40(69-41)29-67-73(65-8)72-38-25-42(56-27-31(2)44(58)54-48(56)62)68-39(38)28-66-52(32-12-10-9-11-13-32,33-14-18-35(63-6)19-15-33)34-16-20-36(64-7)21-17-34/h9-21,26-27,37-42H,22-25,28-29H2,1-8H3,(H,53,57,61)(H,54,58,62)
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(OC)OC3CC(OC3COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)N7C=C(C(=O)NC7=O)C)OC(=O)C89CCC(C8(C)C)(C(=O)O9)C
Molecular Formula:
C52H59N4O16P
Molecular Weight:
1027 g/mol
3/'-O-(5/'-dimethoxytritylthymidyl)-5/'-O-(3/'-camphanoylthymidyl)-O-methyl phosphite
CAS No.: 144674-88-4
Main Products
VCID: VC0123098
Molecular Formula: C52H59N4O16P
Molecular Weight: 1027 g/mol
CAS No. | 144674-88-4 |
---|---|
Product Name | 3/'-O-(5/'-dimethoxytritylthymidyl)-5/'-O-(3/'-camphanoylthymidyl)-O-methyl phosphite |
Molecular Formula | C52H59N4O16P |
Molecular Weight | 1027 g/mol |
IUPAC Name | [2-[[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-methoxyphosphanyl]oxymethyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
Standard InChI | InChI=1S/C52H59N4O16P/c1-30-26-55(47(61)53-43(30)57)41-24-37(70-46(60)51-23-22-50(5,45(59)71-51)49(51,3)4)40(69-41)29-67-73(65-8)72-38-25-42(56-27-31(2)44(58)54-48(56)62)68-39(38)28-66-52(32-12-10-9-11-13-32,33-14-18-35(63-6)19-15-33)34-16-20-36(64-7)21-17-34/h9-21,26-27,37-42H,22-25,28-29H2,1-8H3,(H,53,57,61)(H,54,58,62) |
Standard InChIKey | YWFDZPZDPCCHRB-UHFFFAOYSA-N |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(OC)OC3CC(OC3COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)N7C=C(C(=O)NC7=O)C)OC(=O)C89CCC(C8(C)C)(C(=O)O9)C |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(OC)OC3CC(OC3COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)N7C=C(C(=O)NC7=O)C)OC(=O)C89CCC(C8(C)C)(C(=O)O9)C |
Synonyms | 3'-O-(5'-dimethoxytritylthymidyl)-5'-O-(3'-camphanoylthymidyl)-O-methyl phosphite 3-DTTCTP |
PubChem Compound | 3083403 |
Last Modified | Nov 11 2021 |
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